Cas no 71249-05-3 (N'-(1E)-(4-bromophenyl)methylidene-2-hydroxybenzohydrazide)

• Product name: N'-(1E)-(4-bromophenyl)methylidene-2-hydroxybenzohydrazide
• CAS No: 71249-05-3
• MF: C₁₄H₁₁BrN₂O₂
• MW: 319.153342485428
• CID: 5791672
• PubChem ID: 5332576

N'-(1E)-(4-bromophenyl)methylidene-2-hydroxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-N'-(4-bromobenzylidene)-2-hydroxybenzohydrazide
• N'-(4-bromobenzylidene)-2-hydroxybenzohydrazide
• BRD-K53946090-001-01-4
• N'-[(1E)-(4-BROMOPHENYL)METHYLIDENE]-2-HYDROXYBENZOHYDRAZIDE
• Z49630421
• DTXSID60416360
• N-[(E)-(4-bromophenyl)methylideneamino]-2-hydroxybenzamide
• STK237106
• N'-[(E)-(4-Bromophenyl)methylene]-2-hydroxybenzohydrazide
• AF-962/00513007
• N'-[(E)-(4-bromophenyl)methylidene]-2-hydroxybenzohydrazide
• AKOS000612350
• 5325-70-2
• N//'-(4-Bromobenzylidene)-2-hydroxybenzohydrazide
• F0890-0473
• T6653383
• 71249-05-3
• (E)-N-(4-bromobenzylidene)-2-hydroxybenzohydrazide
• Benzoic acid, 2-hydroxy-, [(4-bromophenyl)methylene]hydrazide, (E)- (9CI)
• N'-(1E)-(4-bromophenyl)methylidene-2-hydroxybenzohydrazide

• Inchi： 1S/C14H11BrN2O2/c15-11-7-5-10(6-8-11)9-16-17-14(19)12-3-1-2-4-13(12)18/h1-9,18H,(H,17,19)/b16-9+
• InChI Key： NYFGZXMXYMPJAE-CXUHLZMHSA-N
• SMILES： BrC1C=CC(/C=N/NC(C2C=CC=CC=2O)=O)=CC=1

Computed Properties

• Exact Mass: 318.00039g/mol
• Monoisotopic Mass: 318.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7Ų
• XLogP3: 3.7

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 8.42±0.30(Predicted)

Additional information on N'-(1E)-(4-bromophenyl)methylidene-2-hydroxybenzohydrazide

N'-(1E)-(4-bromophenyl)methylidene-2-hydroxybenzohydrazide (CAS No. 71249-05-3): A Comprehensive Overview

N'-(1E)-(4-bromophenyl)methylidene-2-hydroxybenzohydrazide (CAS No. 71249-05-3) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, also known as 4-bromo-N'-(hydroxybenzylidene)benzohydrazide, is a hydrazide derivative with a bromophenyl and a hydroxybenzylidene moiety, which contribute to its diverse chemical and biological characteristics.

The molecular structure of N'-(1E)-(4-bromophenyl)methylidene-2-hydroxybenzohydrazide consists of a hydrazide functional group, a brominated phenyl ring, and a hydroxylated benzylidene group. These structural features make it an interesting candidate for various applications, including as an intermediate in the synthesis of more complex molecules and as a potential therapeutic agent.

Recent studies have explored the biological activities of N'-(1E)-(4-bromophenyl)methylidene-2-hydroxybenzohydrazide. One notable area of research is its antimicrobial properties. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the bromophenyl and hydroxybenzylidene moieties play crucial roles in enhancing the compound's ability to disrupt bacterial cell membranes, thereby inhibiting bacterial growth.

In addition to its antimicrobial properties, N'-(1E)-(4-bromophenyl)methylidene-2-hydroxybenzohydrazide has also been investigated for its antioxidant and anti-inflammatory effects. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that this compound possesses potent antioxidant activity, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage. Furthermore, it was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

The synthetic route to N'-(1E)-(4-bromophenyl)methylidene-2-hydroxybenzohydrazide involves several well-established chemical reactions. The compound can be synthesized by condensing 4-bromoacetophenone with 2-hydroxybenzohydrazide in the presence of an acid catalyst. This reaction proceeds via a Knoevenagel condensation mechanism, yielding the desired product with high purity and yield. The synthetic process is straightforward and can be easily scaled up for industrial production.

In terms of its physical properties, N'-(1E)-(4-bromophenyl)methylidene-2-hydroxybenzohydrazide is a white crystalline solid with a melting point ranging from 185°C to 187°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The safety profile of N'-(1E)-(4-bromophenyl)methylidene-2-hydroxybenzohydrazide has been evaluated in several studies. Toxicity assessments have shown that this compound has low acute toxicity when administered orally or intraperitoneally to laboratory animals. However, it is important to handle this compound with care, as it may cause skin irritation or allergic reactions in some individuals. Proper personal protective equipment (PPE) should be used when working with this compound in laboratory settings.

In conclusion, N'-(1E)-(4-bromophenyl)methylidene-2-hydroxybenzohydrazide (CAS No. 71249-05-3) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including antimicrobial, antioxidant, and anti-inflammatory effects. Further research is warranted to fully explore its potential therapeutic uses and optimize its chemical properties for specific applications.